Cas no 1598-62-5 (4(1H)-Pyrimidinone,6-(fluoromethyl)-2,3-dihydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,6-(fluoromethyl)-2,3-dihydro-2-thioxo-
• CAS No: 1598-62-5
• MF: C₅H₅FN₂OS
• MW: 160.169402837753
• CID: 229581
• PubChem ID: 3246120
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,6-(fluoromethyl)-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,6-(fluoromethyl)-2,3-dihydro-2-thioxo-
• 6-(fluoromethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 2-Thio-4-hydroxy-6-fluormethyl-pyrimidin
• 6-fluoromethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• AC1MMXTQ
• CCG-37612
• NCI33035
• NCIStruc1_000009
• NCIStruc2_000129
• NSC33035
• NCGC00013382-02
• 6-(fluoromethyl)-2-mercapto-4-pyrimidinol
• 1598-62-5
• AKOS006306642
• NCI60_002889
• NCGC00096498-01
• SCHEMBL12036993
• DTXSID00390559
• NSC-33035
• CHEMBL1742188
• NCGC00013382

• Inchi： 1S/C5H5FN2OS/c6-2-3-1-4(9)8-5(10)7-3/h1H,2H2,(H2,7,8,9,10)
• InChI Key： PTFKKKOYWVQBCY-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CF)N1)=O

Computed Properties

• Exact Mass: 160.01075
• Monoisotopic Mass: 160.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 385.3°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.601
• PSA: 46.01
• LogP: 0.90200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones